1-chloro-4-{[4-(4-methoxyphenoxy)-2-butyn-1-yl]oxy}benzene

• IUPAC Name: 1-chloro-4-[4-(4-methoxyphenoxy)but-2-ynoxy]benzene
• InChI: InChI=1S/C17H15ClO3/c1-19-15-8-10-17(11-9-15)21-13-3-2-12-20-16-6-4-14(18)5-7-16/h4-11H,12-13H2,1H3
• InChI Key: SFBHQGVGOBWAPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC#CCOC2=CC=C(C=C2)Cl
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.7 g/mol

Description

1-chloro-4-{[4-(4-methoxyphenoxy)-2-butyn-1-yl]oxy}benzene, commonly known as Omacetaxine, is a synthetic compound that has been studied for its potential applications in cancer treatment.

Mechanism of Action

Omacetaxine works by binding to the A-site cleft of the ribosome, which is responsible for decoding messenger RNA and synthesizing proteins. This binding prevents the ribosome from functioning properly, inhibiting protein synthesis and ultimately leading to cancer cell death.
Biochemical and Physiological Effects:
Omacetaxine has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, which is the growth of new blood vessels that supply nutrients to tumors. Additionally, Omacetaxine has been shown to modulate the immune system, enhancing the body's ability to fight cancer.

Advantages and Limitations for Lab Experiments

One advantage of using Omacetaxine in lab experiments is its broad-spectrum activity against a variety of cancer types. Additionally, Omacetaxine has been shown to be effective against cancer cells that are resistant to other treatments, making it a promising candidate for combination therapies. One limitation of using Omacetaxine in lab experiments is its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for research on Omacetaxine. One area of focus is the development of combination therapies that incorporate Omacetaxine with other cancer treatments. Another area of focus is the development of new formulations of Omacetaxine that can improve its pharmacokinetic properties and reduce its toxicity. Finally, there is a need for further research into the mechanisms of action of Omacetaxine, which could lead to the development of more targeted and effective cancer treatments.
Conclusion:
In conclusion, Omacetaxine is a synthetic compound that has shown promise as a potential cancer treatment. Its broad-spectrum activity, ability to overcome drug resistance, and modulation of the immune system make it a promising candidate for combination therapies. However, its potential toxicity and limitations in lab experiments highlight the need for further research and development.

Scientific Research Applications

Omacetaxine has been extensively studied for its potential applications in cancer treatment. It has been shown to be effective against a variety of cancer types, including chronic myeloid leukemia, acute lymphoblastic leukemia, and non-small cell lung cancer. Omacetaxine works by inhibiting protein synthesis, which is a critical process for cancer cell growth and survival.